Cas no 1261569-51-0 (Ethyl 3-amino-4-iodobenzoate)

Ethyl 3-amino-4-iodobenzoate structure
Ethyl 3-amino-4-iodobenzoate structure
Product Name:Ethyl 3-amino-4-iodobenzoate
CAS No:1261569-51-0
MF:C9H10INO2
MW:291.085674762726
CID:1038870
PubChem ID:59762281
Update Time:2025-10-28

Ethyl 3-amino-4-iodobenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-4-iodobenzoate
    • 1261569-51-0
    • SCHEMBL3666786
    • AKOS012322928
    • Z1079174236
    • QBJZQAQWVLGNJY-UHFFFAOYSA-N
    • G27805
    • A889639
    • DTXSID00732879
    • Benzoic acid, 3-amino-4-iodo-, ethyl ester
    • Ethyl3-Amino-4-iodobenzoate
    • SB82342
    • EN300-170595
    • Ethyl 3-amino-4-iodo-benzoate
    • CS-0309242
    • MDL: MFCD09839173
    • Inchi: 1S/C9H10INO2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3
    • InChI Key: QBJZQAQWVLGNJY-UHFFFAOYSA-N
    • SMILES: IC1C=CC(C(=O)OCC)=CC=1N

Computed Properties

  • Exact Mass: 290.97563g/mol
  • Monoisotopic Mass: 290.97563g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 52.3Ų

Ethyl 3-amino-4-iodobenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Ethyl 3-amino-4-iodobenzoate
1261569-51-0 95%
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$ 50.00 2022-06-05
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$ 95.00 2022-06-05
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$ 320.00 2022-06-05
Enamine
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ethyl 3-amino-4-iodobenzoate
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Enamine
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Enamine
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Enamine
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